9-Cyclopentylpurine
Cat. No. B8656152
M. Wt: 188.23 g/mol
InChI Key: XDKPTYKTFBDFFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06642231B2
Procedure details
2-Chloro-6-[4-1-(4-N,N-dimethylaminobutyl))piperidinylamino]-9-cyclopentylpurine is prepared from 2,6-dichloro-9-cyclopentylpurine, 4-amino-1-(4-N,N-dimethylaminobutyl)piperidine, and triethylamine essentially as described above in Example 1, Scheme A, step b.
[Compound]
Name
4-amino-1-(4-N,N-dimethylaminobutyl)piperidine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:10]=[C:9]2[C:5]([N:6]=[CH:7][N:8]2[CH:11]2[CH2:15][CH2:14][CH2:13][CH2:12]2)=[C:4](Cl)[N:3]=1>C(N(CC)CC)C>[CH:11]1([N:8]2[CH:7]=[N:6][C:5]3[C:9]2=[N:10][CH:2]=[N:3][CH:4]=3)[CH2:12][CH2:13][CH2:14][CH2:15]1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
ClC1=NC(=C2N=CN(C2=N1)C1CCCC1)Cl
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[Compound]
|
Name
|
4-amino-1-(4-N,N-dimethylaminobutyl)piperidine
|
|
Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
|
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Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
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solvent
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Smiles
|
C(C)N(CC)CC
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
|
product
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Smiles
|
C1(CCCC1)N1C2=NC=NC=C2N=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
